5-[(4-Chlorobenzyl)amino]pentan-1-ol

• Molecular Formula: C12H18ClNO
• Molecular Weight: 227.73 g/mol
• IUPAC Name: 5-[(4-chlorophenyl)methylamino]pentan-1-ol
• InChI: InChI=1S/C12H18ClNO/c13-12-6-4-11(5-7-12)10-14-8-2-1-3-9-15/h4-7,14-15H,1-3,8-10H2
• InChI Key: HTTNAEGRYCTSGI-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CNCCCCCO)Cl

Description

5-[(4-Chlorobenzyl)amino]pentan-1-ol, also known as CB-13, is a synthetic cannabinoid that has been synthesized for scientific research purposes. It belongs to the family of compounds known as designer drugs, which are created in the laboratory to mimic the effects of natural substances. CB-13 has been studied extensively for its potential use in medical research as well as its effects on the human body.

Mechanism of Action

5-[(4-Chlorobenzyl)amino]pentan-1-ol works by binding to cannabinoid receptors in the brain and body. These receptors are part of the endocannabinoid system, which plays a role in regulating a variety of physiological processes, including pain, inflammation, and mood. By binding to these receptors, 5-[(4-Chlorobenzyl)amino]pentan-1-ol can modulate the activity of the endocannabinoid system and produce a variety of effects on the body.
Biochemical and Physiological Effects:
5-[(4-Chlorobenzyl)amino]pentan-1-ol has been shown to have a variety of biochemical and physiological effects on the body. It has been shown to reduce pain and inflammation in animal models, and it has also been shown to have anti-cancer effects. 5-[(4-Chlorobenzyl)amino]pentan-1-ol has also been shown to have anxiolytic and antidepressant effects, which could make it a useful treatment for mood disorders.

Advantages and Limitations for Lab Experiments

One advantage of 5-[(4-Chlorobenzyl)amino]pentan-1-ol is that it is a synthetic compound, which means that it can be produced in large quantities and with a high degree of purity. This makes it easier to study in the laboratory and to control for potential confounding variables. However, one limitation of 5-[(4-Chlorobenzyl)amino]pentan-1-ol is that it is a relatively new compound, and its long-term effects on the body are not well understood.

Future Directions

There are several future directions for research on 5-[(4-Chlorobenzyl)amino]pentan-1-ol. One area of interest is its potential use in the treatment of pain and inflammation. Further studies are needed to determine its efficacy and safety in humans. Another area of interest is its potential use in the treatment of cancer. More research is needed to determine its mechanism of action and to explore its potential as a cancer treatment. Additionally, more research is needed to understand the long-term effects of 5-[(4-Chlorobenzyl)amino]pentan-1-ol on the body and to develop strategies for minimizing any potential risks.

Synthesis Methods

The synthesis of 5-[(4-Chlorobenzyl)amino]pentan-1-ol involves several steps, including the reaction of 4-chlorobenzylamine with 5-bromopentan-1-ol in the presence of a base. The resulting intermediate is then reduced using sodium borohydride to yield 5-[(4-Chlorobenzyl)amino]pentan-1-ol. The synthesis of 5-[(4-Chlorobenzyl)amino]pentan-1-ol is a complex process that requires a high level of expertise and specialized equipment.

Scientific Research Applications

5-[(4-Chlorobenzyl)amino]pentan-1-ol has been studied for its potential use in medical research, particularly in the treatment of pain and inflammation. It has been shown to have analgesic properties, which could make it a useful alternative to traditional pain medications. 5-[(4-Chlorobenzyl)amino]pentan-1-ol has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.